Cas no 300719-99-7 (Sphaerolone)
Sphaerolone structure
Product Name:Sphaerolone
CAS No:300719-99-7
MF:C20H12O6
MW:348.305685997009
CID:6765731
Update Time:2024-03-03
Sphaerolone Chemical and Physical Properties
Names and Identifiers
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- Sphaerolone
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- Inchi: 1S/C20H12O6/c21-11-5-1-3-9-16(11)13(23)7-15-18(9)19-10-4-2-6-12(22)17(10)14(24)8-20(19,25)26-15/h1-7,21-22,25H,8H2/t20-/m0/s1
- InChI Key: OEPGXEJLGRYQSA-FQEVSTJZSA-N
- SMILES: OC1C=CC=C2C=1C(C=C1C2=C2C3C(C(C[C@]2(O)O1)=O)=C(O)C=CC=3)=O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- XLogP3: 0.074
Sphaerolone Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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